Cas no 1806850-53-2 (4-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-2-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-2-carboxaldehyde
• CAS No: 1806850-53-2
• MF: C₇H₄F₃NO₂
• MW: 191.107372283936
• CID: 4880900
• Update Time: 2025-05-21

4-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-2-carboxaldehyde

• Inchi： 1S/C7H4F3NO2/c8-5-1-3(7(9)10)6(13)4(2-12)11-5/h1-2,7,13H
• InChI Key： FGHJVULVNYZWTH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C=O)C=1O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2

Additional information on 4-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-2-carboxaldehyde

4-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-2-carboxaldehyde: A Comprehensive Overview

The compound 4-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-2-carboxaldehyde, identified by the CAS number 1806850-53-2, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this molecule is characterized by a pyridine ring substituted with a difluoromethyl group at position 4, a fluoro group at position 6, a hydroxyl group at position 3, and a carboxaldehyde group at position 2. These substituents confer the molecule with distinct electronic and steric properties, making it an interesting subject for both fundamental research and applied studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes, including multi-component reactions and catalytic processes. Researchers have employed methodologies such as the Passerini reaction and organocatalytic strategies to construct the pyridine ring with the desired substituents. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for its application in sensitive biological assays.

The biological activity of 4-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-2-carboxaldehyde has been extensively investigated in recent years. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. For instance, experiments conducted on cellular models have demonstrated its ability to inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, its radical scavenging activity has been validated through DPPH assays, indicating its potential as a natural antioxidant in food and cosmetic industries.

In addition to its biological applications, this compound has also found relevance in materials science. The pyridine moiety in its structure allows for coordination with metal ions, enabling its use in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. Recent studies have explored its role as a ligand in constructing porous materials with high surface area and selective gas adsorption capabilities. These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

The environmental impact of 4-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-2-carboxaldehyde has also been a topic of interest among researchers. Assessments of its biodegradability under various environmental conditions have revealed that it undergoes rapid degradation under aerobic conditions due to the presence of hydrophilic functional groups. This characteristic reduces its potential to accumulate in ecosystems, thereby minimizing ecological risks associated with its industrial use.

In conclusion, 4-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-2-carboxaldehyde is a versatile compound with multifaceted applications across diverse fields. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for addressing contemporary challenges in medicine, materials science, and environmental sustainability.